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Compound of Interest

Compound Name: MC 1080-d4

Cat. No.: B1161044

Essential Safety and Handling Guide for MC 1080-d4

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the handling and disposal of MC
1080-d4, a potent calcitriol analog. Given the high potency and potential hazards associated
with this compound, adherence to strict safety protocols is paramount to ensure personnel
safety and prevent contamination.

Hazard Identification and Risk Assessment

MC 1080-d4, as a deuterated analog of the potent vitamin D metabolite calcitriol, should be
handled as a highly hazardous compound. While a specific Safety Data Sheet (SDS) for MC
1080-d4 is not readily available, the SDS for calcitriol serves as a crucial reference, indicating
that it is fatal if swallowed, in contact with skin, or inhaled.[1][2] It is also suspected of
damaging fertility or the unborn child and can cause organ damage through prolonged or
repeated exposure.[1][2]

Due to its high potency, MC 1080-d4 would likely be classified in a high Occupational Exposure
Band (OEB), such as OEB 4 (1-10 pg/m3) or OEB 5 (<1 pg/m3), necessitating stringent
containment and personal protective equipment (PPE).[3]

Personal Protective Equipment (PPE)
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A comprehensive PPE ensemble is mandatory for all personnel handling MC 1080-d4. The
following table outlines the required PPE for various tasks.

Task Required Personal Protective Equipment

Primary Containment: Use of a containment
ventilated enclosure (CVE), glovebox, or flexible
isolator is essential to minimize aerosol
generation.[4][5]Respiratory Protection: A
Powered Air-Purifying Respirator (PAPR) is
highly recommended.[3][5] If a PAPR is not
available, a full-face respirator with appropriate

Weighing and Aliquoting (Dry Powder) particulate filters should be used.[6]Hand
Protection: Double gloving with nitrile gloves is
required. Change gloves frequently and
immediately if contaminated.Body Protection: A
disposable, low-linting coverall ("bunny suit")
with integrated hood and shoe covers.[6]Eye
Protection: Chemical splash goggles or a full-
face shield.[6]

Respiratory Protection: If not handled in a fume
hood or CVE, a half-mask respirator with
appropriate cartridges should be used.Hand
Handling Solutions Protection: Double gloving with nitrile
gloves.Body Protection: A disposable gown with
tight-fitting cuffs, closing at the back.[6]Eye

Protection: Chemical splash goggles.

Hand Protection: Nitrile gloves.Body Protection:
General Laboratory Operations A dedicated lab coat.Eye Protection: Safety

glasses with side shields.

Operational and Disposal Plans
Experimental Protocols: Step-by-Step Handling
Procedures
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. Preparation and Weighing of Dry Powder:

Step 1: Gowning and PPE. Before entering the designated handling area, don all required
PPE as specified in the table above for "Weighing and Aliquoting."

Step 2: Prepare the Containment Enclosure. Ensure the CVE, glovebox, or isolator is clean
and operating correctly. If using a glovebox, purge with an inert gas if the compound is
sensitive to air or moisture.

Step 3: Introduce Materials. Carefully introduce the container of MC 1080-d4, along with all
necessary tools (spatulas, weigh boats, vials, etc.), into the containment enclosure.

Step 4: Weighing. Perform all weighing and aliquoting operations within the containment
enclosure to prevent the escape of airborne particles. Use anti-static weigh boats if
necessary.

Step 5: Sealing and Labeling. Securely seal all containers with the weighed compound.
Clearly label each container with the compound name, concentration, date, and appropriate
hazard warnings.

Step 6: Decontamination. Decontaminate all surfaces and tools inside the containment
enclosure according to established procedures.

Step 7: Doffing PPE. Remove PPE in a designated area, following a strict doffing procedure
to avoid cross-contamination.

. Preparation of Solutions:

Step 1: Work in a Ventilated Area. All solution preparation should be conducted within a
certified chemical fume hood or a CVE.

Step 2: Add Solvent. Carefully add the desired solvent to the vial containing the pre-weighed
MC 1080-d4.

Step 3: Dissolution. Gently agitate the vial to ensure complete dissolution. Avoid vigorous
shaking that could generate aerosols.
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o Step 4: Transfer and Storage. If necessary, transfer the solution to a final container. Seal,
label, and store the solution in a designated, secure location away from incompatible
materials.

Disposal Plan

All waste contaminated with MC 1080-d4 is considered hazardous and must be disposed of
accordingly.

e Solid Waste: This includes used gloves, gowns, shoe covers, weigh boats, and any other
disposable materials that have come into contact with the compound. Collect all solid waste
in a dedicated, clearly labeled hazardous waste container.

e Liquid Waste: Collect all liquid waste containing MC 1080-d4 in a sealed, labeled hazardous
waste container. Do not pour any solutions down the drain.

o Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.

o Final Disposal: All hazardous waste must be disposed of through the institution's
environmental health and safety office, following all local, state, and federal regulations.
Incineration at an approved facility is often the recommended method for such potent
compounds.[7]

Visual Guidance: PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate
level of personal protective equipment when handling MC 1080-d4.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1161044?utm_src=pdf-body
https://www.benchchem.com/product/b1161044?utm_src=pdf-body
https://northamerica.covetrus.com/Content/SDS/069948.pdf
https://www.benchchem.com/product/b1161044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

PPE Selection

Weighing Powder:
- Containment (CVE/Glovebox)

- PAPR/Full-face Respirator
- Double Gloves
Dry Powder - Coverall

Risk Assessment

Waste IDisposal
Handling Solution: \

Identify Task:
S - Fume Hood/CVE q q
. . - Weighing Powder Solution _ g 5 5 | | Dispose of all contaminated
Start: Handling MC 1080-d4 - Handling Solution ——® - Half-mask Respirator (if needed) — RS 65 RIS UENE
- Double Gloves
- General Lab Work

- Disposable Gown

Non-direct
handling

General Lab Work:
- - Lab Coat

- Nitrile Gloves
- Safety Glasses

Click to download full resolution via product page

Caption: PPE selection workflow for handling MC 1080-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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